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Compound of Interest

Compound Name: N-Benzyl-5-benzyloxytryptamine

Cat. No.: B121118

For researchers and scientists engaged in drug development and laboratory research, the
proper disposal of chemical compounds is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe disposal of N-Benzyl-5-benzyloxytryptamine, ensuring the protection of personnel and
compliance with standard laboratory practices.

Disclaimer: No specific Safety Data Sheet (SDS) for N-Benzyl-5-benzyloxytryptamine was
located. The following information is based on general best practices for the disposal of
research-grade chemical compounds of a similar nature. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with local, state, and federal regulations.

Quantitative Data Summary

Due to the absence of a specific SDS for N-Benzyl-5-benzyloxytryptamine, the following
table provides data for the related compound, 5-Benzyloxytryptamine hydrochloride, to offer an
indication of its physical and chemical properties.
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Property Value

Chemical Formula C17H1sN20 - HCI
Molecular Weight 302.80 g/mol

Form Powder

Melting Point 260-263 °C

Storage Class 11 - Combustible Solids

Data for 5-Benzyloxytryptamine hydrochloride.

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the safe disposal of N-Benzyl-5-
benzyloxytryptamine.

1. Personal Protective Equipment (PPE) and Engineering Controls:

e Always handle the compound within a certified chemical fume hood to minimize inhalation
exposure.

o Wear appropriate PPE, including:

o Nitrile gloves

o Safety goggles or a face shield

o Alab coat
2. Waste Identification and Segregation:
e Solid Waste:

o Collect any solid N-Benzyl-5-benzyloxytryptamine waste, including residues and
contaminated items (e.g., weighing paper, gloves, paper towels), in a designated,

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b121118?utm_src=pdf-body
https://www.benchchem.com/product/b121118?utm_src=pdf-body
https://www.benchchem.com/product/b121118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

compatible, and clearly labeled hazardous waste container.[1]

o The container should be made of a material that does not react with the chemical.

o Do not mix this waste with other incompatible waste streams.

Liquid Waste:

o If N-Benzyl-5-benzyloxytryptamine is in a solution, collect it in a designated, leak-proof,
and clearly labeled hazardous waste container.

o Segregate chlorinated and non-chlorinated solvent waste streams.[1]
Sharps Waste:

o Any needles, scalpels, or other sharp instruments contaminated with N-Benzyl-5-
benzyloxytryptamine must be disposed of in a designated sharps container.[1]

. Waste Container Labeling:
Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

[e]

o

The full chemical name: "N-Benzyl-5-benzyloxytryptamine”

[¢]

The approximate amount of waste

The date of accumulation

o

[e]

Any associated hazards (e.g., "Combustible Solid," "Irritant” - based on related
compounds)

. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

Ensure the storage area is away from ignition sources and incompatible materials.
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5. Disposal of Empty Containers:

¢ A chemical container is generally considered "empty" if all contents have been removed by
normal means.

e To ensure the container is free of residue, it should be triple-rinsed with a suitable solvent.[2]
e The rinsate from the triple-rinsing must be collected and disposed of as hazardous waste.[3]

 Atfter triple-rinsing and air-drying in a fume hood, deface or remove the original label and
dispose of the container according to your institution's guidelines for non-hazardous
laboratory glass or plastic.[2]

6. Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed chemical waste disposal contractor.[4]

» Never dispose of N-Benzyl-5-benzyloxytryptamine down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of N-Benzyl-5-
benzyloxytryptamine.

Caption: Workflow for the safe disposal of N-Benzyl-5-benzyloxytryptamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of N-Benzyl-5-
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at: [https://www.benchchem.com/product/b121118#n-benzyl-5-benzyloxytryptamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b121118#n-benzyl-5-benzyloxytryptamine-proper-disposal-procedures
https://www.benchchem.com/product/b121118#n-benzyl-5-benzyloxytryptamine-proper-disposal-procedures
https://www.benchchem.com/product/b121118#n-benzyl-5-benzyloxytryptamine-proper-disposal-procedures
https://www.benchchem.com/product/b121118#n-benzyl-5-benzyloxytryptamine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

